Cas no 51458-75-4 (1,2-Bis(chloroacetoxy)propane)

• Product Name: 1,2-Bis(chloroacetoxy)propane
• CAS No: 51458-75-4
• MF: C₇H₁₀Cl₂O₄
• MW: 229.057900905609
• CID: 362247
• Update Time: 2023-08-03

1,2-Bis(chloroacetoxy)propane Chemical and Physical Properties

Names and Identifiers

• Acetic acid, chloro-, 1,3-propanediyl ester
• 1,2-Bis(chloroacetoxy)propane
• Acetic acid, chloro-, 1-methyl-1,2-ethanediyl ester
• 2-(2-chloroacetyl)oxypropyl 2-chloroacetate
• NSC404440
• RVKVLMMCZLSUGU-UHFFFAOYSA-N
• Bis(chloroacetic acid)propylene ester
• Chloroacetic acid, 1,2-propanediol diester
• Acetic acid, 1-methyl-1,2-ethanediyl ester
• 2-[(Chloroacetyl)oxy]-1-methylethyl chloroacetate #

• Inchi： 1S/C7H10Cl2O4/c1-5(13-7(11)3-9)4-12-6(10)2-8/h5H,2-4H2,1H3
• InChI Key： RVKVLMMCZLSUGU-UHFFFAOYSA-N
• SMILES： ClCC(=O)OC(C)COC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 183
• Topological Polar Surface Area: 52.6